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Compound of Interest

Compound Name: 3-Ethylcyclohexanone

Cat. No.: B1604563

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of 3-Ethylcyclohexanone. The following procedures are designed to minimize risk
and ensure a safe laboratory environment. Adherence to these guidelines is essential for all
personnel working with this chemical.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 3-
Ethylcyclohexanone. Occupational exposure limits for the closely related compound,
Cyclohexanone, are provided as a conservative reference in the absence of specific data for 3-
Ethylcyclohexanone.
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Property Value
Chemical Formula CsH140
Molecular Weight 126.20 g/mol
Appearance Colorless to pale yellow liquid
Odor Peppermint or acetone-like odor
Flash Point 58.5 °C (137.3 °F) - Closed Cup[1]
Boiling Point 197-198 °C (386.6-388.4 °F)[2]
N Soluble in alcohol, ether, and organic solvents.
Solubility
[2]
OSHA PEL: 50 ppm (200 mg/m3) TWANIOSH
Occupational Exposure Limits (as REL: 25 ppm (100 mg/m3) TWA [skin][3]
Cyclohexanone) [4JACGIH TLV: 20 ppm TWA, 50 ppm STEL

[skin][5]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL
(Short-Term Exposure Limit) is a 15-minute TWA that should not be exceeded at any time
during a workday. "Skin" notation indicates the potential for significant contribution to the overall
exposure by the cutaneous route.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Ethylcyclohexanone is a flammable liquid and vapor that can cause serious eye damage
and skin irritation.[1][6] It is harmful if swallowed, inhaled, or in contact with the skin.[1][6]
Appropriate personal protective equipment is mandatory to prevent exposure.

Recommended PPE

e Eye and Face Protection: Chemical splash goggles are required at a minimum. When there
is a significant risk of splashing, a face shield should be worn in conjunction with goggles.[7]
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» Hand Protection: Based on general resistance charts for ketones, Butyl or Viton® gloves are
recommended for extended contact. Nitrile gloves may be suitable for short-term use but
should be changed immediately upon contamination. Always consult the glove
manufacturer's specific chemical resistance data.

o Skin and Body Protection: A flame-resistant lab coat is required. For operations with a higher
risk of splashes or spills, chemical-resistant coveralls should be worn.

» Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2] If engineering controls are insufficient to maintain exposure
below occupational limits, a NIOSH-approved respirator with an organic vapor (OV) cartridge
is required.[8] For higher concentrations, a full-facepiece respirator or a supplied-air
respirator may be necessary.

Safe Handling and Operational Plan

A systematic approach to handling 3-Ethylcyclohexanone is crucial for maintaining a safe
laboratory environment. The following workflow outlines the key steps from preparation to
disposal.
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Workflow for Handling 3-Ethylcyclohexanone
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Caption: Logical workflow for the safe handling of 3-Ethylcyclohexanone.
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Step-by-Step Handling Protocol

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) and any relevant Standard Operating
Procedures (SOPs) before beginning work.

o Ensure the chemical fume hood is operational and has a current certification.
o Don all required personal protective equipment as outlined in the PPE section.
e Handling:

o Conduct all dispensing and handling of 3-Ethylcyclohexanone inside a certified chemical
fume hood to minimize inhalation exposure.[2]

o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[6]

o To prevent static discharge, which can ignite flammable vapors, ground and bond the
container and receiving equipment during transfer.[6]

o Use only non-sparking tools when opening or handling containers of 3-
Ethylcyclohexanone.[6]

o Keep away from heat, sparks, open flames, and other ignition sources.[6]
e Emergency Procedures:

o Spill: In the event of a spill, evacuate the immediate area and alert your supervisor. Use a
spill kit specifically designed for flammable liquids, which contains non-combustible
absorbent materials.

o Fire: Use a dry chemical, carbon dioxide (COz), or alcohol-resistant foam extinguisher. Do
not use a water jet, as it may spread the fire.

o Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area
with soap and plenty of water for at least 15 minutes.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.

» |nhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

» [ngestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Disposal Plan

3-Ethylcyclohexanone and any materials contaminated with it must be disposed of as
hazardous waste.

Waste Collection and Disposal Protocol

» Container: Collect waste 3-Ethylcyclohexanone in a clearly labeled, leak-proof, and
chemically compatible container. The container should be kept closed except when adding
waste.[9]

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "3-Ethylcyclohexanone,” and a description of any other components in the
waste mixture.

e Segregation: Store the waste container in a designated satellite accumulation area. Ensure it
is segregated from incompatible materials, such as strong oxidizing agents.

o Disposal: Do not dispose of 3-Ethylcyclohexanone down the drain.[9] Arrange for the
collection of the hazardous waste through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.[9][10] Empty
containers that have not been triple-rinsed should also be disposed of as hazardous waste.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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